Cas no 78686-80-3 (Methyl 6-Bromo-5-chloropyridine-3-carboxylate)

• Product Name: Methyl 6-Bromo-5-chloropyridine-3-carboxylate
• CAS No: 78686-80-3
• MF: C₇H₅BrClNO₂
• MW: 250.477100133896
• MDL: MFCD14698098
• CID: 1032309
• PubChem ID: 12677291
• Update Time: 2025-06-08

Methyl 6-Bromo-5-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-5-chloronicotinate
• 3-PYRIDINECARBOXYLIC ACID,6-BROMO-5-CHLORO- METHYL ESTER
• Methyl 6-bromo-5-chloronicotite
• Methyl 6-broMo-5-chloropyridine-3-carboxylate
• PS-5250
• Methyl6-bromo-5-chloronicotinate
• SCHEMBL24213965
• AT10809
• A905165
• MFCD14698098
• AKOS016012250
• DTXSID60506558
• AMY6302
• CS-0314549
• 78686-80-3
• DB-334890
• 6-BroMo-5-chloro-nicotinic acid Methyl ester
• Methyl 6-Bromo-5-chloropyridine-3-carboxylate

• MDL： MFCD14698098
• Inchi： 1S/C7H5BrClNO2/c1-12-7(11)4-2-5(9)6(8)10-3-4/h2-3H,1H3
• InChI Key： DVLLXKWMRGGKTL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)C=N1)Cl

Computed Properties

• Exact Mass: 248.91922g/mol
• Monoisotopic Mass: 248.91922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 313.3±37.0 °C at 760 mmHg
• Flash Point: 143.3±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 6-Bromo-5-chloropyridine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 6-Bromo-5-chloropyridine-3-carboxylate

Methyl 6-Bromo-5-chloropyridine-3-carboxylate (CAS No. 78686-80-3): An Overview

Methyl 6-Bromo-5-chloropyridine-3-carboxylate (CAS No. 78686-80-3) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and agrochemical development. This compound is characterized by its unique structural features, including a bromine atom, a chlorine atom, and a methyl ester group attached to a pyridine ring. These functionalities contribute to its reactivity and potential utility in various chemical reactions and biological processes.

The chemical structure of Methyl 6-Bromo-5-chloropyridine-3-carboxylate (C₉H₇BrClO₂) makes it an attractive starting material for the synthesis of more complex molecules. The bromine and chlorine substituents provide multiple points for functionalization, enabling chemists to introduce a wide range of substituents through various substitution reactions. This versatility is particularly valuable in the development of new pharmaceuticals and agrochemicals, where the ability to fine-tune molecular properties is crucial.

Recent research has highlighted the importance of Methyl 6-Bromo-5-chloropyridine-3-carboxylate in the synthesis of novel compounds with potential therapeutic applications. For instance, studies have shown that derivatives of this compound can exhibit potent anti-inflammatory and anticancer activities. One notable example is the synthesis of a series of pyridine-based compounds that demonstrated significant inhibition of tumor growth in preclinical models. These findings underscore the potential of Methyl 6-Bromo-5-chloropyridine-3-carboxylate as a key intermediate in the development of new drugs.

In addition to its pharmaceutical applications, Methyl 6-Bromo-5-chloropyridine-3-carboxylate has also been explored for its use in agrochemicals. The compound's ability to undergo selective functionalization reactions makes it suitable for the synthesis of herbicides and pesticides with improved efficacy and reduced environmental impact. Recent studies have focused on developing more sustainable and environmentally friendly agrochemicals, and Methyl 6-Bromo-5-chloropyridine-3-carboxylate has shown promise in this context.

The synthetic routes to produce Methyl 6-Bromo-5-chloropyridine-3-carboxylate are well-documented in the literature. One common method involves the bromination and chlorination of a pyridine carboxylic acid followed by esterification with methanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Advances in catalytic methods have further improved the efficiency and selectivity of these reactions, making the synthesis more accessible to researchers and industrial chemists.

The physical properties of Methyl 6-Bromo-5-chloropyridine-3-carboxylate, such as its melting point, boiling point, and solubility, are important considerations for its handling and storage. The compound is typically supplied as a solid or liquid, depending on its form, and should be stored under dry conditions to prevent degradation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure compliance with regulatory standards.

In conclusion, Methyl 6-Bromo-5-chloropyridine-3-carboxylate (CAS No. 78686-80-3) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and agrochemical development. Its unique structural features and reactivity make it an essential building block for the creation of novel compounds with potential therapeutic and agricultural benefits. Ongoing research continues to uncover new possibilities for this versatile molecule, further cementing its importance in the scientific community.